Cas no 450368-37-3 (2-Chloro-5-(methylsulfonyl)aminobenzoic acid)

2-Chloro-5-(methylsulfonyl)aminobenzoic acid structure
450368-37-3 structure
Product Name:2-Chloro-5-(methylsulfonyl)aminobenzoic acid
CAS No:450368-37-3
MF:C8H8ClNO4S
MW:249.671420097351
CID:2112797
Update Time:2023-11-22

2-Chloro-5-(methylsulfonyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-[(methylsulfonyl)amino]Benzoic acid
    • STK941438
    • BBL025790
    • T7862
    • 2-CHLORO-5-METHANESULFONAMIDOBENZOIC ACID
    • benzoic acid, 2-chloro-5-[(methylsulfonyl)amino]-
    • 2-Chloro-5-(methylsulfonyl)aminobenzoic acid
    • Inchi: 1S/C8H8ClNO4S/c1-15(13,14)10-5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
    • InChI Key: KUZKZRZCKQMYNB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)NS(C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.8

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